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Compound of Interest

Compound Name: NO2-SPP-sulfo

Cat. No.: B3182424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core features, mechanism of

action, and applications of the NO2-SPP-sulfo reagent. This multi-functional crosslinker is a

powerful tool in chemical biology, proteomics, and drug development, enabling precise, multi-

modal control over molecular conjugation and cleavage.

Core Features of the NO2-SPP-sulfo Reagent
The NO2-SPP-sulfo reagent is a trifunctional, cleavable crosslinker, integrating three key

chemical moieties:

An ortho-nitrobenzyl (NO2) group: This is a well-established photolabile protecting group,

allowing for cleavage of the linker upon exposure to UV light.

A succinimidyl-pyridyldithio (SPP) group: This component provides a dual functionality. It

contains a disulfide bond, which can be cleaved by reducing agents, and a pyridyldithio

group that can react with sulfhydryl groups.

A sulfo-N-hydroxysuccinimide (sulfo-NHS) ester: This group imparts water solubility to the

reagent and allows for its covalent conjugation to primary amines, such as the lysine

residues found in proteins.
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The combination of these three functionalities in a single reagent provides researchers with

multiple, orthogonal strategies for both linking and cleaving biomolecules, offering a high

degree of experimental flexibility.

Chemical Structure
Based on the SMILES string (O=S(C(C1)C(N(OC(CCC(SSC2=NC=C(--INVALID-LINK--

=O)C=C2)C)=O)C1=O)=O)(O)=O), the proposed structure of a molecule incorporating these

key features is depicted below. This structure integrates the ortho-nitrobenzyl photolabile

group, a disulfide-containing linker, and a reactive ester for amine conjugation. The "sulfo"

group is likely part of the succinimidyl ester to enhance water solubility.

Quantitative Data
The following tables summarize key quantitative parameters associated with the functional

moieties of the NO2-SPP-sulfo reagent, compiled from literature on similar compounds.

Table 1: Properties of the ortho-Nitrobenzyl Photolabile Group

Parameter Typical Value Reference

Photolysis Wavelength 340 - 365 nm [1][2]

Quantum Yield (Φ) 0.01 - 0.63 [1][3]

Cleavage Time Seconds to minutes [3]

Note: Quantum yield can be highly dependent on the specific molecular structure and the

nature of the leaving group.

Table 2: Properties of the Sulfo-NHS Ester Group

Parameter Condition Reference

Optimal Reaction pH 7.2 - 8.5 [4][5]

Reaction Time 30 minutes to 2 hours [6]

Reactive Towards Primary amines (-NH2) [4]
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Table 3: Properties of the Disulfide Bond (SPP component)

Parameter Condition Reference

Cleavage Reagent DTT, TCEP, β-mercaptoethanol [7]

Cleavage Condition Mild reducing conditions [7]

Reactive Towards Sulfhydryls (-SH) [8]

Experimental Protocols
Protocol 1: General Procedure for Protein Labeling with
NO2-SPP-sulfo
This protocol describes the conjugation of the NO2-SPP-sulfo reagent to a protein via its

amine-reactive sulfo-NHS ester.

Reagent Preparation:

Dissolve the protein to be labeled in a suitable buffer (e.g., 1X PBS) at a concentration of

1-5 mg/mL. The buffer should be free of primary amines (e.g., Tris).

Immediately before use, dissolve the NO2-SPP-sulfo reagent in an anhydrous organic

solvent such as DMSO or DMF to prepare a 10-20 mM stock solution.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the dissolved NO2-SPP-sulfo reagent to the protein

solution.

Incubate the reaction mixture for 30 minutes to 2 hours at room temperature with gentle

stirring. The optimal reaction time may need to be determined empirically.

Removal of Excess Reagent:

Remove non-reacted crosslinker using a desalting column, spin column, or dialysis

against an appropriate buffer (e.g., PBS).
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Protocol 2: Photocleavage of the NO2-SPP-sulfo Linker
This protocol outlines the procedure for cleaving the ortho-nitrobenzyl group using UV light.

Sample Preparation:

Prepare the sample containing the NO2-SPP-sulfo-labeled molecule in a UV-transparent

cuvette or plate.

UV Irradiation:

Expose the sample to a UV light source with a wavelength between 340 nm and 365 nm.

The irradiation time will depend on the light intensity, the quantum yield of the specific

linker, and the desired extent of cleavage. Typical times can range from a few seconds to

several minutes.
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Analysis:

Analyze the cleavage products using appropriate techniques such as HPLC, mass

spectrometry, or SDS-PAGE to confirm successful cleavage.

NO2-SPP-sulfo
Labeled Molecule

Photocleavage

UV Light
(340-365 nm)

Cleaved Molecule +
Nitroso byproduct

Click to download full resolution via product page

Protocol 3: Reductive Cleavage of the Disulfide Bond
This protocol describes the cleavage of the disulfide bond within the SPP moiety.

Reagent Preparation:

Prepare a solution of a reducing agent, such as Dithiothreitol (DTT) or Tris(2-

carboxyethyl)phosphine (TCEP), at a concentration of 10-50 mM in a suitable buffer.

Cleavage Reaction:

Add the reducing agent solution to the sample containing the NO2-SPP-sulfo-labeled

molecule.

Incubate the reaction for 30-60 minutes at room temperature.

Analysis:
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Confirm the cleavage of the disulfide bond by analyzing the products using methods such

as mass spectrometry or chromatography.

NO2-SPP-sulfo
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(DTT or TCEP)
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Thiol-containing fragment

Click to download full resolution via product page

Signaling Pathways and Applications
The NO2-SPP-sulfo reagent is particularly valuable in applications requiring controlled release

or sequential capture and release of biomolecules.

Application: Spatially Controlled Release of a Kinase
Inhibitor
In this hypothetical signaling pathway, a kinase inhibitor is conjugated to a cell-penetrating

peptide (CPP) via the NO2-SPP-sulfo linker. The CPP facilitates entry into the cell. Once

inside, targeted UV irradiation of a specific subcellular region cleaves the photolabile linker,

releasing the active kinase inhibitor only in the desired location. This allows for precise spatial

control over kinase inhibition and the study of localized signaling events.
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Application: Two-Step Affinity Purification in Proteomics
This workflow illustrates how the NO2-SPP-sulfo reagent can be used for a two-step

purification of protein complexes. A bait protein is first labeled with the reagent. This labeled

bait is used to pull down interacting proteins. The entire complex is then eluted from the

primary affinity resin under reducing conditions (cleaving the disulfide bond). Subsequently, a

second purification or release step can be performed by photocleavage. This dual-cleavage

strategy can significantly reduce background and increase the purity of the isolated complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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